Cas no 1690364-60-3 (3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one)

• Product Name: 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one
• CAS No: 1690364-60-3
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6116585
• PubChem ID: 168267159
• Update Time: 2025-10-24

3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one
• (1R,5S)-3-benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one
• 3-BENZYL-6-THIA-3-AZABICYCLO[3.2.1]OCTAN-8-ONE
• 1690364-60-3
• F89142

• Inchi： 1S/C13H15NOS/c15-13-11-7-14(8-12(13)16-9-11)6-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： WZNIVZDAOKPBJA-UHFFFAOYSA-N
• SMILES： C12C(=O)C(SC1)CN(CC1=CC=CC=C1)C2

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 37-39 °C
• Boiling Point: 373.1±37.0 °C(Predicted)
• pka: 6.37±0.20(Predicted)

Additional information on 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one

Recent Advances in the Study of 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one (CAS: 1690364-60-3)

The compound 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one (CAS: 1690364-60-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one, with several research groups reporting novel synthetic routes that improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthesis method that utilizes catalytic asymmetric hydrogenation, achieving an enantiomeric excess of over 95%. This advancement is particularly significant for the development of enantiopure derivatives, which are often required for pharmacological applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one exhibits promising inhibitory effects against a range of enzymes, including proteases and kinases. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound shows selective inhibition of the serine protease thrombin, with an IC50 value of 0.8 µM. This finding suggests potential applications in anticoagulant therapy, although further in vivo studies are needed to validate these effects.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A 2024 study published in ACS Infectious Diseases explored the structural modifications of 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one to enhance its activity against drug-resistant bacterial strains. The researchers identified several derivatives with improved potency against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the compound's versatility in drug design.

Despite these promising findings, challenges remain in the development of 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued research.

In conclusion, 3-(Phenylmethyl)-6-thia-3-azabicyclo[3.2.1]octan-8-one (CAS: 1690364-60-3) represents a promising area of research in chemical biology and medicinal chemistry. Recent advances in its synthesis and biological evaluation underscore its potential as a therapeutic agent, particularly in the fields of anticoagulation and antimicrobial therapy. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.